Cas no 899960-00-0 (N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899960-00-0
• MF: C₁₆H₁₇Cl₂N₃O
• MW: 338.231681585312
• CID: 5490158
• Update Time: 2025-07-17

N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(2-chloroethyl)-1-(4-chlorophenyl)-3,4-dihydro-
• N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C16H17Cl2N3O/c17-7-8-19-16(22)21-11-10-20-9-1-2-14(20)15(21)12-3-5-13(18)6-4-12/h1-6,9,15H,7-8,10-11H2,(H,19,22)
• InChI Key： SZCONDAYPGDAOK-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCCCl)=O)C2C1=CC=C(Cl)C=C1

Additional information on N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-00-0)

N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, identified by its CAS No. 899960-00-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloroethyl and chlorophenyl moieties in its structure enhances its potential for selective interactions with biological targets, making it a subject of interest in drug discovery and development.

Researchers have explored the synthetic pathways and structure-activity relationships (SAR) of N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide to understand its pharmacological properties. The compound's unique molecular framework allows for modifications that can optimize its efficacy and specificity. Recent studies highlight its potential in modulating enzyme activity and receptor binding, which are critical in the development of novel therapeutics for various conditions.

In the context of current trends, the demand for heterocyclic compounds with bioactive properties has surged, driven by advancements in precision medicine and targeted therapy. CAS No. 899960-00-0 aligns with these trends, as its structural features enable precise interactions with biological systems. This has led to increased inquiries about its synthesis methods, stability, and applications in academic and industrial settings.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are crucial for its practical application. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide and ensure its purity. These methods are frequently searched by professionals seeking to validate the compound's identity and quality.

Another area of interest is the compound's potential role in drug formulation. Its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), is a key consideration for researchers. Questions about its bioavailability and toxicity are common in scientific forums, reflecting the need for comprehensive data to support its safe and effective use.

From an industrial perspective, CAS No. 899960-00-0 is often discussed in the context of scale-up synthesis and process optimization. Companies are keen on developing cost-effective and environmentally friendly methods to produce this compound, aligning with the growing emphasis on green chemistry and sustainable practices. Searches related to large-scale production and regulatory compliance highlight these priorities.

In summary, N-(2-chloroethyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-00-0) represents a promising candidate for further research and development. Its structural complexity and biological relevance make it a valuable subject for scientists exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about innovative drug design and biochemical applications.